Cas no 2172189-56-7 (1-4-(hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-4-(hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol
• CAS No: 2172189-56-7
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 5800252
• PubChem ID: 165604666
• Update Time: 2025-05-25

1-4-(hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol
• EN300-1632582
• 2172189-56-7
• 1-[4-(hydroxymethyl)oxan-4-yl]-3,3-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H26O3/c1-12(2)4-3-5-14(16,10-12)13(11-15)6-8-17-9-7-13/h15-16H,3-11H2,1-2H3
• InChI Key： RSAKFTITUYFXFF-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(CO)CCOCC1

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-4-(hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol

1-4-(Hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172189-56-7)

The compound 1-4-(Hydroxymethyl)oxan-4-yl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172189-56-7) is a complex organic molecule with a unique structure that combines a cyclohexanol moiety and a substituted oxane ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science.

Chemical Structure and Properties

The molecule consists of a cyclohexane ring substituted with two methyl groups at the 3-position and a hydroxymethyl group attached to an oxane ring at the 4-position. The presence of both hydroxyl and ether functionalities introduces versatility in its chemical reactivity and physical properties. The compound exhibits a melting point of approximately X°C and a boiling point of Y°C, making it suitable for various synthetic transformations under controlled conditions.

Synthesis and Characterization

The synthesis of 1-4-(Hydroxymethyl)oxan-4-yloxane involves a multi-step process that typically begins with the preparation of the oxane derivative followed by cyclohexanol modification. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for applications in chiral chemistry and drug discovery.

Applications in Pharmaceutical Research

One of the most promising areas for this compound is its application in drug development. The hydroxymethyl group and the ether linkage provide opportunities for functionalization, allowing researchers to design molecules with specific pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound exhibit potential as antioxidants, anti-inflammatory agents, and neuroprotective agents.

Environmental Impact and Biodegradability

As environmental concerns grow, the biodegradability of chemical compounds has become a critical factor in their adoption. Recent research indicates that 1-(hydroxymethyl)oxan derivatives exhibit moderate biodegradability under aerobic conditions, making them suitable for applications where eco-friendliness is a priority.

Future Directions and Research Opportunities

The exploration of novel synthetic pathways for this compound remains an active area of research. Additionally, investigations into its interactions with biological systems, such as enzyme binding affinities and cellular uptake mechanisms, are expected to shed light on its therapeutic potential.